Cas no 1361759-28-5 (2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine)

• Product Name: 2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine
• CAS No: 1361759-28-5
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4800314
• Update Time: 2025-06-08

2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-11(16)2-3-15-12(7)8-4-9(13)6-10(14)5-8/h2-6H,1H3,(H,15,16)
• InChI Key： CUHULKZZHWMTEA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=C(C)C(C=CN1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 352
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1

Additional information on 2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine

Comprehensive Overview of 2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine (CAS No. 1361759-28-5)

The compound 2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine (CAS No. 1361759-28-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and hydroxypyridine moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection formulations.

One of the most searched questions related to 2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine is its role in medicinal chemistry. The compound's ability to act as a building block for heterocyclic derivatives has been explored in the development of antimicrobial and anti-inflammatory agents. Recent studies highlight its utility in designing small-molecule inhibitors targeting specific enzymes, aligning with the growing demand for precision medicine. Additionally, its agrochemical relevance is evident in formulations aimed at enhancing crop resilience against pests and diseases.

From a synthetic perspective, CAS No. 1361759-28-5 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly interested in optimizing its production to minimize environmental impact, a topic that resonates with global sustainability trends. The compound's solubility and stability under various conditions are also frequently queried, as these properties are critical for its practical application in industrial and laboratory settings.

The spectroscopic characterization of 2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine is another area of interest. Advanced techniques such as NMR, HPLC, and mass spectrometry are commonly employed to ensure its purity and structural integrity. These analytical methods are essential for quality control, particularly in pharmaceutical manufacturing where compliance with regulatory standards is paramount.

In the realm of material science, this compound has shown promise as a precursor for functional materials. Its aromatic system and hydrogen-bonding capacity make it suitable for designing molecular sensors and organic electronic components. Such applications are particularly relevant in the era of smart materials and IoT devices, where demand for innovative chemical solutions is rising.

Another trending topic tied to CAS No. 1361759-28-5 is its patent landscape. A surge in intellectual property filings related to its derivatives underscores its commercial potential. Companies and academic institutions are actively investigating its structure-activity relationships (SAR) to unlock new therapeutic or agricultural uses, making it a focal point for R&D investments.

For those sourcing 2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine, understanding its supply chain dynamics is crucial. Factors like manufacturing scalability, storage conditions, and global availability are frequently searched, reflecting the compound's growing market presence. Suppliers often emphasize its high-purity grades to meet diverse research and industrial needs.

In summary, 2-(3,5-Dichlorophenyl)-4-hydroxy-3-methylpyridine (CAS No. 1361759-28-5) is a multifaceted compound with broad applicability. Its integration into cutting-edge research and alignment with sustainability goals ensure its continued relevance in scientific and industrial communities. As exploration of its properties and applications expands, so too will its prominence in the chemical and life sciences sectors.